Vanadium dioxide
Cat. No. B079956
CAS RN:
12036-21-4
M. Wt: 82.94 g/mol
InChI Key: GRUMUEUJTSXQOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Synthesis Analysis
- Ultrafast Synthesis : VO₂ can be synthesized ultrafast under ambient conditions using laser direct writing on a V₅S₈ canvas. This method enables simultaneous synthesis and patterning of VO₂, crucial for micro- and nanoscale heterojunction devices (Wang et al., 2021).
- Hydrothermal Synthesis : Another approach is the hydrothermal synthesis of vanadium oxides, including VO₂, emphasizing layer and 3-dimensional structures. This method is essential for materials with potential electrochemical and magnetic properties (Chirayil, Zavalij, & Whittingham, 1998).
Molecular Structure Analysis
VO₂ has a rutile structure where each vanadium is surrounded by an octahedral arrangement of oxygen atoms. This structure is crucial for understanding its phase transition and electrical properties (Heckingbottom & Linnett, 1962).
Chemical Reactions and Properties
Vanadium oxides, including VO₂, can form mixed-valence oxo clusters, exhibiting unique properties like antiferromagnetic coupling and electrochemical activity, relevant for various applications (Suber, Bonamico, & Fares, 1997).
Physical Properties Analysis
VO₂ undergoes a dramatic semiconductor-to-metal transition at about 68°C, accompanied by significant changes in infrared reflectivity and resistivity. These properties have implications for electronic and photonic device applications (Chain, 1991).
Chemical Properties Analysis
- Electrochemical Properties : VO₂'s electrochromic properties, along with its reversible reaction with lithium, make it a candidate for applications like lithium batteries (Chirayil, Zavalij, & Whittingham, 1996).
- Vanadium Oxides Synthesis : Synthesis of various vanadium oxides, including VO₂, from a single polyol route demonstrates its versatile chemical properties, which are significant for exploring its electrochromic, thermochromic, and magnetic characteristics (Mjejri, Rougier, & Gaudon, 2017).
Scientific Research Applications
-
Thermochromic Applications
- Field : Material Science
- Application : VO2 is used in thermochromic applications due to its unique first order reversible metal-insulator phase transition (MIT) behavior .
- Method : This involves the synthesis of VO2 thin films and nanostructures .
- Results : The phase transition induces dramatic changes in electrical and optical properties with large lattice deformation .
-
Electronic Devices
- Field : Electronics
- Application : VO2 is used in electronic device applications, such as switching devices, memory devices, and memristors .
- Method : This involves the synthesis of nanostructured VO2 using various methods such as sol-gel process, hydrothermal synthesis, pulsed laser deposition, sputtering method, and chemical vapor deposition .
- Results : The reversible insulator–metal phase transition of VO2 results in a dramatic change in electrical resistance and optical transmittance .
-
Optical Sensing
- Field : Optics
- Application : VO2 is used in optical sensing applications, such as ultraviolet-visible-near infrared photodetectors, optical switches, and color modulators .
- Method : This involves the use of nanostructured VO2 materials .
- Results : The phase transition of VO2 results in changes in conductance and transmittance during metal–insulator transition .
-
Catalytic Applications
-
Smart Windows
-
Infrared Camouflaging
-
Aerospace Communication Systems
- Field : Aerospace Engineering
- Application : VO2 can be used to create programmable radiofrequency electronic functions for aerospace communication systems .
- Method : This involves the use of VO2 in the design and fabrication of aerospace communication systems .
- Results : The unique properties of VO2 enable the creation of programmable radiofrequency electronic functions .
-
Neuromorphic Computing and Artificial Intelligence
- Field : Computer Science
- Application : VO2 has potential applications in neuromorphic computing and artificial intelligence .
- Method : This involves the use of VO2 in the design and fabrication of neuromorphic computing systems and AI models .
- Results : The unique properties of VO2 enable the creation of advanced computing systems .
-
Metal Ion Batteries
- Field : Energy Storage
- Application : VO2 is used in the field of metal ion batteries .
- Method : This involves the use of VO2 due to its ability to allow the rapid intercalation and deintercalation of metal ions .
- Results : The unique properties of VO2 enable the creation of efficient metal ion batteries .
-
Chemical Sensors
-
Gas and Humidity Sensing
-
Uncooled Infrared Detectors
-
Thermal Light Control
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Infrared and Optical Protection Camouflage
-
Self-Cleaning Surfaces
-
Window Glass
-
Gas and Humidity Sensing
-
Uncooled Infrared Detectors
Safety And Hazards
Future Directions
properties
IUPAC Name |
dioxovanadium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2O.V |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRUMUEUJTSXQOI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O=[V]=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
VO2, O2V |
Source
|
| Record name | Vanadium(IV) oxide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Vanadium(IV)_oxide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5065194 |
Source
|
| Record name | Vanadium oxide (VO2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5065194 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
82.940 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Black crystalline solid; Insoluble in water; [MSDSonline] |
Source
|
| Record name | Vanadium dioxide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/8223 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Vanadium dioxide | |
CAS RN |
12036-21-4 |
Source
|
| Record name | Vanadium dioxide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12036-21-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Vanadium oxide (VO2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012036214 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Vanadium oxide (VO2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Vanadium oxide (VO2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5065194 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Vanadium dioxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.661 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Vanadium dioxide
Citations
For This Compound
22,300
Citations
The reversible, ultrafast, and multistimuli responsive phase transition of vanadium dioxide (VO 2 ) makes it an intriguing “smart” material. Its crystallographic transition from the …
Number of citations: 210
onlinelibrary.wiley.com
As a strongly correlated electron material, vanadium dioxide (VO 2 ) has been a focus of research since its discovery in 1959, owing to its well-known metal–insulator transition coupled …
Number of citations: 364
www.sciencedirect.com
… The vanadium dioxide phase transition occurs near 68C.[1] In this transition VO 2 transforms … Vanadium dioxide is the most extensively used of the various vanadium oxides.[8]–[12] This …
Number of citations: 401
opg.optica.org
… Semiconducting vanadium dioxide turns out to be a … Vanadium dioxide (VOz) undergoes a transition from a low-… Tetragonal unit cell of the high-temperature phase of vanadium dioxide. …
Number of citations: 295
journals.aps.org
… In addition, the important merits of vanadium dioxide are that its transition temperature is … we also present a brief synopsis of the vanadium dioxide physical properties, and Section III is …
Number of citations: 89
jstnec.petrsu.ru
… Vanadium dioxide exhibits coupled electronic and structural phase transitions that involve different structures existing at different strain states. Full understanding of the driving …
Number of citations: 263
pubs.acs.org
Given the merits of low cost, fast ionic transport in electrolyte, and high operating voltage, potassium ion batteries (PIBs) are promising alternatives to lithium‐ion batteries. However, …
Number of citations: 143
onlinelibrary.wiley.com
The metal-insulator transition and unconventional metallic transport in vanadium dioxide (VO 2) are investigated with a combination of spectroscopic ellipsometry and reflectance …
Number of citations: 237
journals.aps.org
… The new vanadium dioxide exhibited a structural transition and an abrupt, reversible change in resistivity (approx. 4 orders of magnitude) at 66C similar to that observed in M 1 -type V 2 …
Number of citations: 59
www.sciencedirect.com
Vanadium dioxide is a prototype material for the discussion of correlation effects in solids. First-principles density-functional theory does not describe the metal-insulator transition, …
Number of citations: 296
journals.aps.org
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